
4-Bromo-2,3-difluorobenzyl bromide safety data
sheet (SDS) and handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
4-Bromo-2,3-difluorobenzyl

bromide

Cat. No.: B585964 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-Bromo-2,3-difluorobenzyl bromide

Disclaimer: A specific, verified Safety Data Sheet (SDS) for 4-Bromo-2,3-difluorobenzyl
bromide (CAS No. 142743-33-3) is not readily available in public databases. This guide has

been compiled using safety data from structurally similar compounds, including various isomers

of bromo- and difluoro-substituted benzyl bromides. It is imperative for researchers to treat this

compound with extreme caution, assuming it possesses a hazard profile at least as severe as

its closest chemical relatives. This document should be used as a supplementary resource to

internal institutional safety protocols.

Compound Identification and Properties
4-Bromo-2,3-difluorobenzyl bromide is a halogenated aromatic compound used as a

building block in organic synthesis. Due to the lack of specific data for the target compound, the

physical and chemical properties of closely related isomers are presented for reference.

Table 1: Physical and Chemical Properties of 4-Bromo-2,3-difluorobenzyl bromide and

Related Compounds
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Property Value Source / Notes

IUPAC Name
1-(Bromomethyl)-4-bromo-2,3-

difluorobenzene
-

Molecular Formula C₇H₄Br₂F₂ -

Molecular Weight 285.92 g/mol Calculated

CAS Number 142743-33-3 -

Appearance
White to pale cream crystals or

powder

Based on 4-Bromo-2-

fluorobenzyl bromide[1]

Melting Point 33.0 - 39.0 °C
For 4-Bromo-2-fluorobenzyl

bromide[1]

Boiling Point Data not available -

Density ~1.6 g/mL
Based on various

difluorobenzyl bromide isomers

Hazard Identification and Classification
Based on the hazard profiles of analogous compounds, 4-Bromo-2,3-difluorobenzyl bromide
should be considered a highly hazardous substance. The primary hazards are severe

corrosivity to skin and eyes, acute toxicity, and respiratory irritation. It is also a lachrymator (a

substance that causes tearing).

Table 2: Inferred GHS Hazard Classification
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Hazard Class Category
Hazard Statement
Code

Hazard Statement

Skin Corrosion /

Irritation
1B H314

Causes severe skin

burns and eye

damage.[2][3][4]

Acute Toxicity, Oral 3 (Assumed) H301 Toxic if swallowed.[2]

Specific Target Organ

Toxicity (Single

Exposure)

3 H335
May cause respiratory

irritation.[3]

The signal word for this combination of hazards is "Danger".

Hazard Profile GHS Pictograms
Hazard Statements
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Caption: Inferred GHS Hazard Classification for the target compound.

Handling and Storage
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Safe handling and storage are critical to minimize exposure risk. All operations involving this

compound must be conducted within a certified chemical fume hood.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling this chemical.

Hand Protection: Wear nitrile or neoprene gloves. Always inspect gloves prior to use and use

proper glove removal technique to avoid skin contact.

Eye/Face Protection: Wear chemical safety goggles and a full-face shield.

Skin and Body Protection: A flame-retardant lab coat must be worn. Ensure full coverage of

arms and torso.

Respiratory Protection: If there is any risk of inhalation, a NIOSH-approved respirator with an

appropriate cartridge for organic vapors and acid gases should be used.

Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area designated for

corrosive and toxic materials.

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.

Protect from moisture, as benzyl bromides can react with water.

Safe Handling Workflow
The following workflow outlines the critical steps for safely handling 4-Bromo-2,3-
difluorobenzyl bromide in a laboratory setting.
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Preparation

Handling (Inside Fume Hood)

Post-Handling & Cleanup

Review SDS & Protocols
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Retrieve Chemical from Storage

Carefully Weigh Solid into
Sealed Reaction Vessel

Perform Chemical Reaction

Quench & Neutralize
any Residual Reagent

Decontaminate Glassware &
Surfaces in Fume Hood

Dispose of Waste in
Labeled Hazardous Waste Container

Return Primary Container
to Secure Storage

Doff PPE & Wash Hands Thoroughly
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Caption: Standard operating procedure for handling corrosive chemicals.
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Emergency and First-Aid Procedures
Immediate and decisive action is required in the event of any exposure. Ensure eyewash

stations and safety showers are unobstructed and tested regularly.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15-20

minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present

and easy to do. Seek immediate medical attention.[4][5]

Skin Contact: Immediately remove all contaminated clothing and shoes. Wash the affected

area with plenty of soap and water for at least 15 minutes. Seek immediate medical

attention.[4][5]

Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing. If breathing is difficult, administer oxygen. If not breathing, give artificial

respiration. Seek immediate medical attention.[3][4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[4][5]

The following decision tree illustrates the appropriate first-aid response.
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Caption: First-aid decision tree for chemical exposure incidents.

Accidental Release Measures
Minor Spill (in fume hood): Absorb the spill with an inert, non-combustible material (e.g.,

sand, vermiculite). Scoop the material into a labeled, sealed container for hazardous waste

disposal. Decontaminate the area with a suitable solvent followed by soap and water.

Major Spill: Evacuate the area immediately. Alert personnel and contact the institution's

environmental health and safety (EHS) department. Do not attempt to clean up a large spill

without proper training and equipment.

Experimental Protocols and Methodologies
No specific experimental protocols for the synthesis or use of 4-Bromo-2,3-difluorobenzyl
bromide were found that included detailed safety procedures. Researchers must develop a
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site-specific hazard assessment and experimental plan that incorporates the handling

precautions outlined in this guide before commencing any work. All reactions should be

conducted on the smallest scale possible to minimize risk.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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